Cas no 24225-08-9 (Methanesulfonyl cyanide)

• Product Name: Methanesulfonyl cyanide
• CAS No: 24225-08-9
• MF: C₂H₃NO₂S
• MW: 105.115719079971
• MDL: MFCD00274529
• CID: 265732
• PubChem ID: 90422
• Update Time: 2025-06-13

Methanesulfonyl cyanide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonyl cyanide
• Methanesulfonyl Cyan
• methylsulfonylformonitrile
• Methanesulphonyl cyanide
• Methansulfonylcyanid
• Methylsulfonylcyanid
• Methylsulfonylcyanide
• methylsulfonylmethanenitrile
• AW92GFM7UZ
• CS-0263273
• EN300-85890
• methanesulfonylcyanide
• EINECS 246-093-3
• Methylsulfonyl Cyanide
• A817155
• UNII-AW92GFM7UZ
• DTXSID40178919
• NS00027590
• cyanomethyl sulfone
• QEIOAAJCOKZGDV-UHFFFAOYSA-N
• AKOS015919088
• 24225-08-9
• SCHEMBL884240
• FT-0658384

• MDL： MFCD00274529
• Inchi： 1S/C2H3NO2S/c1-6(4,5)2-3/h1H3
• InChI Key： QEIOAAJCOKZGDV-UHFFFAOYSA-N
• SMILES： S(C#N)(C)(=O)=O

Computed Properties

• Exact Mass: 104.98800
• Monoisotopic Mass: 104.988449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 66.3

Experimental Properties

• Density: 1.383
• Boiling Point: 186.4°C at 760 mmHg
• Flash Point: 66.6°C
• Refractive Index: 1.44
• PSA: 66.31000
• LogP: 0.59288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Methanesulfonyl cyanide

Comprehensive Guide to Methanesulfonyl Cyanide (CAS No. 24225-08-9): Properties, Applications, and Industry Insights

Methanesulfonyl cyanide (CAS No. 24225-08-9), a specialized organic compound, has garnered significant attention in synthetic chemistry and industrial applications due to its unique reactivity. This sulfonyl derivative, characterized by the functional group combination of methanesulfonyl and cyanide, serves as a versatile building block in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular structure, CH₃SO₂CN, enables nucleophilic substitutions and cyclization reactions, making it invaluable for constructing heterocyclic frameworks.

Recent trends in green chemistry and sustainable synthesis have amplified interest in methanesulfonyl cyanide as researchers explore its role in atom-efficient reactions. Laboratories and manufacturers frequently search for "methanesulfonyl cyanide suppliers," "CAS 24225-08-9 safety data," and "cyanide-based reagents in drug discovery," reflecting its commercial and scientific relevance. The compound’s stability under controlled conditions aligns with modern demands for low-toxicity intermediates in API (Active Pharmaceutical Ingredient) production.

From a technical perspective, methanesulfonyl cyanide exhibits a melting point of 32–34°C and decomposes at elevated temperatures, requiring storage below 25°C. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification, with >98% purity grades available for precision applications. Industry reports highlight its utility in peptide coupling and polymer modification, particularly where traditional acylating agents prove ineffective.

Environmental and regulatory considerations are critical when handling CAS 24225-08-9. While not classified under stringent hazard categories, proper ventilation and PPE (e.g., nitrile gloves) are recommended during use. Researchers often inquire about "biodegradability of sulfonyl cyanides" and "alternatives to cyanide reagents," indicating a shift toward eco-friendly protocols. Innovations such as flow chemistry systems now enable safer large-scale utilization of this reagent.

The pharmaceutical sector leverages methanesulfonyl cyanide for constructing sulfonamide drugs and anticancer scaffolds. Patent analyses reveal its inclusion in novel kinase inhibitors and antiviral agents, with demand rising in emerging markets. Meanwhile, material scientists exploit its reactivity to engineer high-performance polymers with enhanced thermal stability—addressing queries like "sulfonyl cyanides in smart materials" and "24225-08-9 price trends."

Future prospects for methanesulfonyl cyanide hinge on advancements in catalytic cyanidation and waste-minimized processes. As industries prioritize carbon-neutral synthesis, this compound’s role in C–H activation and photo-redox chemistry may expand. Collaborative studies between academia and manufacturers continue to refine its applications, ensuring CAS 24225-08-9 remains a cornerstone of innovative chemical solutions.